Cas no 1335053-08-1 (Methyl 4-bromo-3-methoxypicolinate)

• Product Name: Methyl 4-bromo-3-methoxypicolinate
• CAS No: 1335053-08-1
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901236
• Update Time: 2025-10-19

Methyl 4-bromo-3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-methoxypicolinate

• Inchi： 1S/C8H8BrNO3/c1-12-7-5(9)3-4-10-6(7)8(11)13-2/h3-4H,1-2H3
• InChI Key： MWDCJHPAPSFDPV-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OC)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-bromo-3-methoxypicolinate

Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1): A Comprehensive Overview

Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique structural framework that has garnered considerable attention from the scientific community. This compound, characterized by its bromine and methoxy substituents on a picolinic acid backbone, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) imparts distinct chemical properties that make it valuable in synthetic chemistry. The presence of a bromine atom at the 4-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including those with potential therapeutic applications.

The methoxy group at the 3-position introduces another layer of reactivity, enabling nucleophilic substitution reactions that can be harnessed to introduce diverse functional groups. This dual reactivity makes Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) a preferred building block in the development of novel compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of picolinic acid due to their biological activities. Studies have demonstrated that picolinic acid derivatives exhibit various biological effects, including anti-inflammatory, antioxidant, and anticancer properties. The introduction of halogen substituents, such as bromine in Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1), can modulate these properties, leading to enhanced efficacy or novel mechanisms of action.

One of the most compelling areas of research involving Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) is its application in the development of anticancer agents. Recent studies have shown that picolinic acid derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The brominated derivative, in particular, has shown promise in preclinical studies due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

The synthesis of Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) involves a series of well-established organic reactions that highlight its synthetic utility. Typically, the compound is synthesized through a multi-step process starting from picolinic acid or its derivatives. The bromination step is crucial and is often carried out using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). The methylation step follows, where a methylating agent like dimethyl sulfate or methyl iodide is used to introduce the methoxy group at the desired position.

The purity and yield of Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) are critical factors that influence its downstream applications. High-purity samples are essential for pharmaceutical applications where impurities can affect the safety and efficacy of the final product. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure the quality of the compound.

The growing interest in green chemistry has also influenced the synthesis of Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1). Researchers are increasingly exploring solvent-free reactions, catalytic methods, and microwave-assisted synthesis to improve efficiency and reduce environmental impact. These approaches not only enhance sustainability but also often lead to higher yields and purities.

In conclusion, Methyl 4-bromo-3-methoxypicolinate (CAS No. 1335053-08-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.